Cas no 109056-69-1 (methyl 3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylate)

• Product name: methyl 3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 109056-69-1
• MF: C₆H₆N₂O₂Cl₂
• MW: 209.03004
• MDL: MFCD12405566
• CID: 105982
• PubChem ID: 10727095

methyl 3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3,5-dichloro-1-methyl-, methyl ester
• Methyl 3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylate
• 2-Thiophenecarboxylic acid, 3,5-dibromo-, methyl ester
• 3,5-dibromo-thiophene-2-carboxylic acid methyl ester
• 3,5-dichloro-4-methoxycarbonyl-1-methylpyrazole
• CTK2C4646
• methyl 3,5-dibromothiophene carboxylate
• methyl 3,5-dichloro-1-methylpyrazol-4-ylcarboxylate
• methyl 3,5-dichloro-1-methylpyrazole-4-carboxylate
• SureCN319034
• AKOS015909021
• CS-0184708
• 1H-Pyrazole-4-carboxylicacid,3,5-dichloro-1-methyl-,methyl ester
• 109056-69-1
• SCHEMBL8371895
• SB12641
• PS-15470
• P19214
• JGWUKLWWPAQAIJ-UHFFFAOYSA-N
• SY321147
• MFCD12405566
• methyl3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylate
• DB-125151
• methyl 3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylate

• MDL： MFCD12405566
• Inchi： InChI=1S/C6H6Cl2N2O2/c1-10-5(8)3(4(7)9-10)6(11)12-2/h1-2H3
• InChI Key： JGWUKLWWPAQAIJ-UHFFFAOYSA-N
• SMILES： COC(C1C(Cl)=NN(C)C=1Cl)=O

Computed Properties

• Exact Mass: 207.9806328g/mol
• Monoisotopic Mass: 207.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 1.51350